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Compound of Interest

Compound Name: Calcium Hydroxide

Cat. No.: B10775802

This technical support center provides detailed information, troubleshooting guides, and
frequently asked questions regarding the effect of temperature on calcium hydroxide
(Ca(OH)2) solubility. It is intended for researchers, scientists, and professionals in drug
development who may encounter challenges during their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the general effect of temperature on the solubility of calcium hydroxide in water?

Al: Calcium hydroxide exhibits retrograde (or inverse) solubility, meaning its solubility in
water decreases as the temperature increases.[1][2][3][4] This is an unusual property for a solid
solute, as most solids become more soluble with increasing temperature.[1] For instance, the
solubility of Ca(OH)z at 70°C is approximately half of its value at 25°C.

Q2: Why does calcium hydroxide become less soluble at higher temperatures?

A2: The dissolution of calcium hydroxide in water is an exothermic process, which means it
releases heat (AH < 0). According to Le Chatelier's principle, when a change is applied to a
system at equilibrium, the system will shift to counteract the change. Heating a saturated
solution of Ca(OH)2z adds heat to the system. To counteract this, the equilibrium shifts to the left
(favoring the solid, undissolved state) to absorb the added heat, thus decreasing the solubility.

Ca(OH)z(s) = Ca?*(aq) + 20H-(aq) + Heat

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b10775802?utm_src=pdf-interest
https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://en.wikipedia.org/wiki/Solubility
https://www.ly-gaifeng.com/blog/the-relationship-between-the-solubility-of-calcium-hydroxide-and-temperature.html
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/1_s-Block_Elements/Group__2_Elements%3A_The_Alkaline_Earth_Metals/Z020_Chemistry_of_Calcium_(Z20)/Calcium_Hydroxide
https://chem.libretexts.org/Courses/Westminster_College/CHE_180_-_Inorganic_Chemistry/13%3A_Chapter_13_-_s-Block_Elements/13.9%3A_Group_2/Chemistry_of_Calcium_(Z%3D20)/Calcium_Hydroxide
https://en.wikipedia.org/wiki/Solubility
https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://www.benchchem.com/product/b10775802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Q3: What are some practical implications of this temperature-dependent solubility?

A3: This property is critical in various fields. In the pharmaceutical and dental industries,
Ca(OH)2 is used in some pastes and medicaments. Understanding its solubility is crucial for
controlling the release of hydroxyl ions for antimicrobial effects, which can be influenced by
temperature changes. In construction, it's a component of mortar and cement, where
temperature affects its behavior during curing. It is also used in water treatment as a flocculant
and for softening, where temperature can impact its effectiveness.

Q4: What is "limewater" and how does it relate to solubility?

A4: Limewater is the common name for a saturated aqueous solution of calcium hydroxide.
Because Ca(OH): is only sparingly soluble, limewater is a relatively dilute solution. A clear
limewater solution indicates that the maximum amount of Ca(OH)z has been dissolved at that
specific temperature, and any excess will remain as a solid precipitate, often called "milk of
lime".

Data Presentation: Solubility of Calcium Hydroxide
In Water

The following table summarizes the solubility of calcium hydroxide at various temperatures,
compiled from multiple sources.
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Solubility (g / 100 Solubility (g / L of

Temperature (°C) Source(s)
mL of Water) Water)

0 0.189 1.89

20 0.173 1.73

20 0.160 1.60

25 0.159 1.59

30 ~0.152 ~1.52

40 0.140 1.40

70 0.115 1.15

100 0.066 0.66

Note: Minor variations in reported values exist due to different experimental conditions and the
crystalline structure of the Ca(OH)z used.

Experimental Protocols

Objective: To determine the solubility and solubility product constant (Ksp) of Ca(OH):z at a
specific temperature via titration.

Materials:

e Calcium hydroxide (solid)

o Deionized water

o Standardized hydrochloric acid (HCI) solution (~0.05 M)

e Bromothymol blue or other suitable pH indicator

o Beakers, 250 mL Erlenmeyer flasks, 25 mL volumetric pipet, 50 mL buret

« Filtration apparatus (funnel, filter paper)
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e Magnetic stirrer and stir bar

e Thermometer

Methodology:

o Preparation of Saturated Solution:

o Add an excess amount of solid Ca(OH)z (e.g., 1-2 grams) to approximately 150 mL of
deionized water in a beaker. An excess is needed to ensure the solution becomes
saturated.

o Stir the solution vigorously using a magnetic stirrer for at least 15-20 minutes to facilitate
equilibrium. For highly accurate results, the solution can be left to equilibrate for a longer
period (e.g., overnight).

o Measure and record the temperature of the saturated solution.

o Filtration:

[e]

It is critical to separate the undissolved solid Ca(OH)z from the saturated solution. If not
removed, the solid will continue to dissolve during titration, leading to inaccurate results.

o Set up a gravity filtration system. To improve filtration of fine particles, you can use two
pieces of filter paper.

o Carefully pour the solution through the filter paper into a clean, dry Erlenmeyer flask. The
resulting filtrate should be perfectly clear.

o Immediately stopper the flask containing the filtrate to prevent the absorption of
atmospheric carbon dioxide (COz), which can react with Ca(OH)z to form insoluble calcium
carbonate (CaCO:s), altering the hydroxide concentration.

o Titration:

o Rinse the buret with a small amount of the standardized HCI solution, then fill it and record
the initial volume to £0.01 mL.
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o Using a volumetric pipet, transfer a precise volume (e.g., 25.00 mL) of the clear Ca(OH)2
filtrate into a clean Erlenmeyer flask.

o Add 2-3 drops of bromothymol blue indicator to the flask. The basic solution will appear
blue.

o Titrate the Ca(OH)2 solution with the standardized HCI until the endpoint is reached,
indicated by a permanent color change from blue to yellow/green. Record the final volume
of HCl used.

o Repeat the titration at least two more times for a total of three trials that agree closely.

e Calculations:
o Calculate the moles of HCI used: Moles HCI = Molarity of HCI x Volume of HCI (L).

o Determine the moles of OH~ in the sample from the stoichiometry of the neutralization
reaction: Ca(OH)z + 2HCI - CaClz + 2H20. The mole ratio of OH~ to HCl is 1:1.

o Calculate the molarity of OH~ in the saturated solution: [OH~] = Moles of OH~ / Volume of
Ca(OH): filtrate (L).

o From the dissolution equation Ca(OH)z(s) & Ca?*(aq) + 20H~(aq), determine the molarity
of Caz+: [Ca2*] = %2 [OH™].

o Calculate the solubility of Ca(OH)2z in mol/L, which is equal to [Ca?*].

o Calculate the solubility in g/L: Solubility (g/L) = Solubility (mol/L) x Molar Mass of Ca(OH)2
(74.093 g/mol).

Troubleshooting Guide
Issue 1: Inconsistent or non-reproducible titration results.
» Possible Cause 1: Incomplete Saturation. The solution may not have reached equilibrium.

o Solution: Increase the stirring time or allow the solution to sit for a longer period before
filtration. Ensure there is visible excess solid Ca(OH):z at the bottom of the beaker.
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e Possible Cause 2: CO2 Contamination. The saturated solution is reacting with carbon dioxide
from the air.

o Solution: Keep the filtrate container stoppered at all times. Prepare titration flasks
immediately before you are ready to titrate them.

e Possible Cause 3: Temperature Fluctuation. Since solubility is temperature-dependent,
changes in lab temperature during the experiment can affect the results.

o Solution: Monitor and record the temperature when the sample is taken for titration.
Conduct all trials at the same, stable temperature.

Issue 2: The filtrate is not clear after filtration.

e Possible Cause: Fine Particles Passing Through Filter. The Ca(OH)z precipitate can be very
fine.

o Solution: Use a finer grade of filter paper or use two layers of filter paper. Allow the
precipitate to settle completely before decanting the supernatant for filtration. Re-filter the
solution if necessary. Do not use vacuum filtration as it can cause a temperature drop and
increase CO2 exposure.

Issue 3: Calculated solubility is significantly higher than expected values.

e Possible Cause: Solid Ca(OH):z in the Titration Flask. Some undissolved solid was carried
over into the pipet and titration flask.

o Solution: This is a critical error. The presence of solid Ca(OH)2 means you are no longer
just titrating the dissolved ions; the solid will continue to dissolve as the OH~ is
neutralized, consuming far more acid. Ensure the filtration step is performed meticulously
to get a completely clear solution.

Issue 4: The initial solution does not appear basic (indicator does not turn blue).

o Possible Cause 1: Inactive Ca(OH)z. The calcium hydroxide may be old and have already
converted significantly to calcium carbonate through exposure to air.
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o Solution: Use a fresh supply of calcium hydroxide.

o Possible Cause 2: Insufficient Amount. Not enough Ca(OH)z was added to overcome the
buffering capacity of any dissolved CO:z in the deionized water and make the solution basic.

o Solution: Add more solid Ca(OH):z to the water. Using boiled, deionized water can help
remove dissolved COs-.

Visualizations
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Effect of Temperature on Ca(OH)2z Solubility

Increase in

Temperature is Exothermic (Releases Heat)

Dissolution of Ca(OH)2

Disturbs
Equilibrium

Le Chatelier's Principle:
Equilibrium shifts to absorb added heat

Equilibrium Shifts Left
(Favors Solid Reactant)

Ca(OH)z(s) = Caz*(aq) + 20H(aq)

Results in

Decreased Solubility
of Ca(OH)z

© 2025 BenchChem. All rights reserved.

8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Experimental Workflow for Solubility Determination

1. Prepare Saturated Solution

(Add excess Ca(OH)2 to water, stir)

2. Measure & Record
Temperature

3. Gravity Filter Solution
(Ensure filtrate is clear)

4. Stopper Filtrate
Prevent CO2 contamination

5. Pipet Known Volume
of Filtrate

6. Add Indicator

7. Titrate with Standard HCI
to Endpoint

8. Record Volume & Repeat
for 3 Trials

9. Calculate [OH"], [Ca2*],
and Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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